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Compound of Interest

Compound Name: Tetraamminecopper ion

Cat. No.: B106667

Technical Support Center: Troubleshooting
Season Cracking in Brass

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
season cracking in brass components, specifically when exposed to environments containing
tetraamminecopper complexes.

Troubleshooting Guides

Issue 1: Unexpected cracking in brass components during experiments involving ammonia-
based solutions.

e Question: We observed fine cracks on our brass fittings after they were in contact with a
solution containing ammonium hydroxide and copper sulfate. What is causing this, and how
can we prevent it?

e Answer: This phenomenon is likely stress corrosion cracking (SCC), historically known as
"season cracking." It occurs when a susceptible material (like brass), a specific corrosive
environment (ammoniacal solutions), and tensile stress (either applied or residual from
manufacturing) are simultaneously present. The ammonia and copper ions in your solution
form a tetraamminecopper(ll) complex, [Cu(NH3)4]2*, which is highly corrosive to brass. This
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complex attacks the grain boundaries of the brass, leading to the formation and propagation
of cracks.

To prevent this, consider the following:

o Material Selection: If possible, substitute the brass components with a more resistant
material, such as stainless steel or a copper alloy with a lower zinc content or one that is
specifically designed to resist SCC.

o Stress Relief: The most effective preventive measure is to perform a stress-relief anneal
on the brass components before use. This heat treatment reduces the residual stresses
from manufacturing without significantly altering the mechanical properties of the brass.

o Environmental Control: If the experimental conditions permit, lower the concentration of
ammonia and copper ions in your solution. The rate of cracking is often dependent on the
concentration of these species. Additionally, ensure that the pH of the solution is not in the
optimal range for SCC, which is typically between 6.0 and 7.5.

Issue 2: Cracking is observed even with low concentrations of ammonia.

e Question: Our experimental setup only involves trace amounts of ammonia, yet we are still
seeing cracking in our brass components. Why is this happening?

o Answer: Even trace amounts of ammonia in the presence of moisture and oxygen can be
sufficient to cause stress corrosion cracking in susceptible brass alloys, especially if high
residual tensile stresses are present in the components. The corrosive environment can
become concentrated in crevices or under deposits, leading to localized attack.

Troubleshooting Steps:

o Quantify Residual Stress: Use techniques like X-ray diffraction to determine the level of
residual stress in your brass components. If the stress is high, stress relief annealing is
strongly recommended.

o Alternative Sealing/Cleaning Agents: Ensure that cleaning agents or sealing compounds
used in your setup do not contain or decompose to form ammonia or amines. Some
compounds can degrade over time and release ammonia.
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o Inert Environment: If feasible, conduct your experiments in an inert atmosphere to exclude
oxygen, which can play a role in the corrosion process.

Issue 3: How to test the susceptibility of our brass components to SCC in our specific
experimental environment?

e Question: We want to proactively test a new batch of brass fittings for their susceptibility to
SCC before using them in our critical experiments. What is the standard procedure for this?

e Answer: A widely accepted accelerated test method is described in the ASTM G37 standard,
which involves exposing stressed brass specimens to Mattsson's solution. This solution is
specifically designed to simulate the corrosive environment that causes season cracking.
You can also adapt the test to more closely match your specific experimental conditions.

A general workflow for such testing involves:

o

Specimen Preparation: Create test specimens from your brass fittings. Common specimen
types include U-bends or C-rings, which have a known stress state when loaded.

o Stressing: Apply a specific level of stress to the specimens.

o Exposure: Immerse the stressed specimens in the test solution (e.g., Mattsson's solution
or your experimental medium).

o Inspection: Periodically inspect the specimens for the appearance of cracks using visual
and microscopic techniques. The time to cracking is a measure of the material's
susceptibility.

Frequently Asked Questions (FAQS)

e QI1: What is the chemical reaction that leads to the formation of the tetraamminecopper
complex?

o Al:In an aqueous ammoniacal solution, copper (from the brass alloy) is oxidized to
copper(ll) ions (Cu?*). These ions then react with ammonia (NHs) molecules to form the
stable, water-soluble tetraamminecopper(ll) complex ion, [Cu(NHs)4]?2*. The presence of
oxygen often facilitates the initial oxidation of copper.
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e Q2: Does the zinc content of the brass affect its susceptibility to season cracking?

o AZ2: Yes, the zinc content is a critical factor. Brasses with higher zinc content (e.qg.,
cartridge brass with 30% zinc) are generally more susceptible to stress corrosion cracking.
Alloys with lower zinc content are more resistant.

e Q3: What do the cracks look like, and how can | identify them?

o A3: The cracks are often fine and may not be easily visible to the naked eye in their early
stages. They are typically brittle in nature and can be either intergranular (following the
grain boundaries of the metal) or transgranular (cutting across the grains), depending on
the specific alloy and environmental conditions. Microscopic examination (optical or
scanning electron microscopy) is the most reliable way to identify and characterize the
cracks.

e Q4: Can we use a corrosion inhibitor to prevent season cracking?

o A4: While some inhibitors that form stable complexes with copper, such as benzotriazole,
have been shown to offer some protection under moderately aggressive conditions, they
may not be sufficient in highly corrosive environments or when high tensile stresses are
present. It is crucial to test the effectiveness of any inhibitor in your specific experimental
setup. Relying solely on inhibitors without addressing residual stress is generally not
recommended.

Data Presentation

Table 1: Recommended Stress Relief Annealing Parameters for a Common Brass Alloy

Time at
L Temperature Range
Brass Alloy Composition . Temperature
(°C)
(hours)
Cartridge Brass
70% Cu, 30% Zn 200 - 300 1-2

(C26000)

Note: Optimal parameters may vary based on the degree of cold work and component
thickness. It is recommended to conduct trials to determine the ideal stress relief cycle for your
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specific components.

Table 2: Influence of Environmental Factors on SCC Susceptibility of Brass

Effect on SCC

Factor Condition o

Susceptibility
Ammonia Concentration Increasing Increases susceptibility
Copper lon Concentration Increasing Increases susceptibility
pH 6.0-75 Most rapid cracking

] Generally increases

Temperature Increasing o

susceptibility

Often necessary for cracking,
Oxygen Presence

especially at higher pH

Experimental Protocols

Protocol 1: Accelerated Stress Corrosion Cracking Test using Mattsson's Solution (based on
ASTM G37)

This protocol outlines the key steps for conducting an accelerated SCC test on brass

specimens.
e Solution Preparation (Mattsson's Solution, pH 7.2):
o Prepare two stock solutions:

» Solution A: Dissolve 590.0 £+ 1.0 g of ammonium sulfate ((NH4)2S0Oa) in 4 liters of
distilled or deionized water.

» Solution B: Dissolve 125.0 + 0.5 g of copper(ll) sulfate pentahydrate (CuSOa4-5H20) in 1
liter of distilled or deionized water.

o Thoroughly mix the two solutions.
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 To cite this document: BenchChem. ["troubleshooting season cracking in brass caused by
tetraamminecopper complex"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106667#troubleshooting-season-cracking-in-brass-
caused-by-tetraamminecopper-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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